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An In-depth Technical Guide to Acetonitrile as a Polar Aprotic Solvent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Acetonitrile (CH₃CN), also known as methyl cyanide or ethanenitrile, is the simplest organic

nitrile.[1][2][3] It is a colorless, volatile liquid that has established itself as an indispensable

polar aprotic solvent in the landscape of modern organic synthesis.[3][4] Produced primarily as

a byproduct of acrylonitrile manufacturing, its unique combination of physical and chemical

properties makes it highly versatile.[1][3] Acetonitrile is widely used as a reaction medium, a

reagent, and a critical component of analytical and purification techniques, particularly high-

performance liquid chromatography (HPLC), which is fundamental to the pharmaceutical

industry.[4][5][6][7][8][9] Its utility extends from facilitating classical nucleophilic substitution

reactions to enabling advanced electrochemical transformations, often playing a dual role as

both a solvent and a reactive building block.[10][11][12]

Physicochemical Properties of Acetonitrile
The efficacy of acetonitrile in organic synthesis is rooted in its distinct physicochemical

properties. As a polar aprotic solvent, it possesses a significant dipole moment and a high

dielectric constant, allowing it to dissolve a wide array of both polar and nonpolar compounds,

yet it lacks acidic protons to participate in hydrogen bonding.[3][4][7][13] This characteristic is

crucial for its role in modulating reaction pathways and kinetics.
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Property Value References

Chemical Formula CH₃CN [1][5][6]

Molar Mass 41.053 g·mol⁻¹ [5][6][14][15]

Appearance Colorless liquid [3][5][6][14]

Odor Faint, aromatic, sweetish [2][3][5][14]

Density 0.786 g/cm³ (at 25°C) [3][5][6][14][15]

Melting Point -48°C to -44°C [2][3][5][6][15]

Boiling Point 81.3°C to 82.1°C [2][3][5][6][15][16]

Solubility in Water Miscible [2][3][5][14]

log P -0.334 [5]

Vapor Pressure 9.71 kPa (at 20.0°C) [5]

Acidity (pKa) ~25 [5]

UV Cutoff 190 nm [5]

Refractive Index (n_D) 1.344 (at 20°C) [5][16]

Dielectric Constant 37.5 (at 20°C) [17]

Dipole Moment 3.92 D [18]

The Role of Acetonitrile in Modulating Reactivity
The term "polar aprotic" defines the core strength of acetonitrile as a solvent. Its polarity,

arising from the large dipole moment of the carbon-nitrogen triple bond, allows it to effectively

solvate cations.[3] However, its inability to act as a hydrogen bond donor means that anions

are only weakly solvated.[19] This differential solvation has a profound impact on the kinetics of

many reactions, most notably the bimolecular nucleophilic substitution (S_N2) reaction.

In an S_N2 reaction, a "naked," poorly solvated nucleophile is significantly more reactive.

Acetonitrile excels at creating this condition by strongly solvating the counter-cation while

leaving the anionic nucleophile relatively free and available for attack.[19] This contrasts
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sharply with polar protic solvents (e.g., water, ethanol), which form a tight hydrogen-bonded

"cage" around the nucleophile, stabilizing it and thereby reducing its reactivity.[19]
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S_N2 Reaction Environment
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API Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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